2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)-2-oxoacetamide

• IUPAC Name: 2-(1,2-dimethylindol-3-yl)-N-(2-methoxyphenyl)-2-oxoacetamide
• InChI: InChI=1S/C19H18N2O3/c1-12-17(13-8-4-6-10-15(13)21(12)2)18(22)19(23)20-14-9-5-7-11-16(14)24-3/h4-11H,1-3H3,(H,20,23)
• InChI Key: MYYVJOXJZIYUDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1C)C(=O)C(=O)NC3=CC=CC=C3OC
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol

Description

2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)-2-oxoacetamide, also known as DIM-I, is a novel indole-based compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is synthesized through a multistep process and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Antimicrobial Applications

A study by Debnath and Ganguly (2015) synthesized derivatives of 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide, including compounds structurally related to 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)-2-oxoacetamide, and evaluated their antibacterial and antifungal activities. Some derivatives showed promising results against pathogenic microorganisms (Debnath & Ganguly, 2015).

Potential in Cannabinoid Receptor Research

Moldovan et al. (2017) synthesized a series of indol-3-yl-oxoacetamides, which are structurally related to the compound . Their preliminary evaluation indicated potent and selective binding to cannabinoid receptor type 2 (CB2), suggesting potential research applications in cannabinoid receptor studies (Moldovan et al., 2017).

Antidepressant and Sedative Drug Leads

Ibrahim et al. (2017) researched marine indole alkaloids, including compounds similar to 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)-2-oxoacetamide. Their studies revealed potential as antidepressant and sedative drug leads, highlighting the compound's significance in neurological research (Ibrahim et al., 2017).

Exploration of Biological Activities

Avdeenko, Konovalova, and Yakymenko (2020) synthesized new derivatives of 2,3-dimethylindole, structurally similar to the compound , and analyzed their potential biological activities. Their findings suggest diverse applications in pharmaceutical research (Avdeenko et al., 2020).

Optical Material Research

Uludağ and Serdaroğlu (2020) conducted a study involving compounds structurally similar to 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)-2-oxoacetamide for use in non-linear optical materials. This research points to potential applications in material science (Uludağ & Serdaroğlu, 2020).

Antioxidant Research

Gopi and Dhanaraju (2020) synthesized and evaluated the antioxidant properties of derivatives structurally related to the compound . The findings indicate its potential in developing new antioxidant agents (Gopi & Dhanaraju, 2020).